![molecular formula C21H23N5O3S B2796827 1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-7-(o-tolyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 893920-84-8](/img/structure/B2796827.png)
1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-7-(o-tolyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves cascade reactions of N-substituted piperidines. The formation of pyrrolidin-2-ones, a related structure, involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .Scientific Research Applications
Facile Synthesis and Structural Diversity
Researchers have explored facile synthesis methods for compounds structurally related to "1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-7-(o-tolyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione". For instance, Hamama et al. (2012) reported on the synthesis of substituted pyrimido[4,5-d]pyrimidin-2,4-diones through reactions involving 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione. These reactions offer a pathway to diversify the structural possibilities of pyrimidine derivatives, showcasing the compound's utility as a precursor in synthesizing varied pyrimidinone derivatives with potential applications in medicinal chemistry and materials science (Hamama et al., 2012).
Novel Multicomponent Syntheses
The compound and its derivatives have been utilized in novel multicomponent syntheses, demonstrating their versatility as precursors. Rahmani et al. (2018) described an efficient synthesis of 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones via a three-component reaction. This synthesis process highlights the compound's role in facilitating the creation of complex molecules, potentially useful in the development of new pharmaceuticals and materials (Rahmani et al., 2018).
Green Chemistry Applications
The compound's derivatives have been explored for their potential in green chemistry applications. Ahadi et al. (2014) investigated the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines via a domino Knoevenagel condensation–Michael addition–cyclization reaction. This research signifies the compound's application in environmentally friendly chemical syntheses, promoting the development of sustainable processes in chemical manufacturing (Ahadi et al., 2014).
Advanced Materials Development
Additionally, the compound's structural framework is being explored for the development of advanced materials. The unique electronic and structural properties inherent to pyrimidinone derivatives suggest potential applications in electronics, photonics, and nanotechnology. The research by Gasparyan et al. (2016) into the synthesis of pyrimido[5,4-e]pyrrolo[1,2-c]pyrimidines and pyrimidinyl thiadiazines underscores this potential, indicating avenues for the creation of new materials with novel properties (Gasparyan et al., 2016).
properties
IUPAC Name |
1,3-dimethyl-7-(2-methylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3S/c1-13-8-4-5-9-14(13)17-22-18-16(20(28)25(3)21(29)24(18)2)19(23-17)30-12-15(27)26-10-6-7-11-26/h4-5,8-9H,6-7,10-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKWFXMOQLQETTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC3=C(C(=N2)SCC(=O)N4CCCC4)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-7-(o-tolyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.